Cas no 1344243-55-5 (1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride
• CAS No: 1344243-55-5
• MF: C₉H₉ClN₄O₂S
• MW: 272.711358785629
• CID: 5715806
• PubChem ID: 62085987
• Update Time: 2025-10-21

1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS011365176
• 1344243-55-5
• EN300-1451150
• 1-[3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-methyl-3-(1H-tetrazol-1-yl)-
• 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride

• Inchi： 1S/C9H9ClN4O2S/c1-7(17(10,15)16)8-3-2-4-9(5-8)14-6-11-12-13-14/h2-7H,1H3
• InChI Key： MKTDYWFSRXUVNY-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC=C(C=1)N1C=NN=N1)(=O)=O

Computed Properties

• Exact Mass: 272.0134744g/mol
• Monoisotopic Mass: 272.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 449.4±55.0 °C(Predicted)
• pka: 0.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride

Introduction to 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride (CAS No. 1344243-55-5)

1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride, identified by its CAS number 1344243-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules featuring a sulfonyl chloride functional group, which is widely recognized for its utility in the synthesis of various bioactive molecules. The presence of a tetrazole moiety in its structure introduces unique chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl chloride moiety is particularly noteworthy due to its reactivity in forming sulfonamides, which are prevalent in many drugs and agrochemicals. The combination of the phenyl ring and the ethane backbone provides a scaffold that can be further modified to explore diverse pharmacological profiles. This compound’s structural features make it a promising candidate for use in medicinal chemistry research, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in the development of drugs that modulate enzymes and receptors involved in inflammation and immune responses. The tetrazole ring is known for its ability to enhance binding affinity and metabolic stability, making it an attractive component in drug design. Researchers have been exploring derivatives of tetrazole-containing compounds for their potential applications in treating autoimmune diseases and cancer. The 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride structure offers a unique platform for such investigations due to its ability to interact with biological targets through multiple binding sites.

One of the most compelling aspects of this compound is its versatility as a synthetic intermediate. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides, sulfates, and sulfonates, which are crucial for drug development. Additionally, the phenyl ring provides a hydrophobic surface that can be exploited to enhance drug solubility and membrane permeability. These features make it an ideal candidate for further derivatization to produce novel compounds with improved pharmacokinetic properties.

Recent studies have highlighted the potential of tetrazole-based compounds in addressing neurological disorders. The ability of tetrazole derivatives to cross the blood-brain barrier has opened new avenues for treating conditions such as Alzheimer’s disease and Parkinson’s disease. The 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride molecule could serve as a precursor for developing new therapeutic agents that target neurotransmitter receptors or enzyme systems implicated in these diseases.

The pharmaceutical industry has also shown interest in this compound for its potential applications in antiviral and antibacterial therapies. The unique electronic properties of the tetrazole ring can influence the interactions between drug molecules and viral or bacterial enzymes. By leveraging these interactions, researchers aim to design compounds that disrupt essential metabolic pathways in pathogens without harming host cells. The sulfonyl chloride functionality further enhances this potential by allowing for easy modifications that can optimize drug efficacy and selectivity.

In conclusion, 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethane-1-sulfonyl chloride (CAS No. 1344243-55-5) represents a significant advancement in medicinal chemistry research. Its structural features—combining a tetrazole moiety with a sulfonyl chloride group—make it a versatile intermediate for synthesizing novel bioactive molecules. The growing body of research on tetrazole derivatives suggests that this compound could play a crucial role in developing next-generation therapeutics for various diseases. As scientific understanding continues to evolve, further exploration of this molecule’s potential will undoubtedly yield exciting new discoveries.